Cas no 2824986-54-9 (4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid)

• Product Name: 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid
• CAS No: 2824986-54-9
• MF: C₁₄H₁₆N₂O₈
• MW: 340.285444259644
• CID: 5882236
• PubChem ID: 165819060
• Update Time: 2025-10-31

4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2824986-54-9
• 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid
• EN300-37473872
• 5-[[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]amino]-5-oxopentanoic acid

• Inchi： 1S/C14H16N2O8/c17-11-5-4-8(7-10(11)16(23)24)6-9(14(21)22)15-12(18)2-1-3-13(19)20/h4-5,7,9,17H,1-3,6H2,(H,15,18)(H,19,20)(H,21,22)/t9-/m0/s1
• InChI Key： HXJYQPNWTRHJPJ-VIFPVBQESA-N
• SMILES： OC([C@H](CC1C=CC(=C(C=1)[N+](=O)[O-])O)NC(CCCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 340.09066547g/mol
• Monoisotopic Mass: 340.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 170Ų

Additional information on 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid

4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid: A Comprehensive Overview

4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid (CAS No. 2824986-54-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a carboxy group, a hydroxy group, and a nitrophenyl moiety, all of which contribute to its potential therapeutic applications.

The molecular structure of 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid is particularly noteworthy due to its chiral center at the (1S) position. This chirality can significantly influence the compound's biological activity and pharmacokinetic properties. Recent studies have highlighted the importance of chiral compounds in drug development, as they can exhibit different pharmacological effects and metabolic pathways compared to their racemic counterparts.

In terms of its chemical properties, 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid is a versatile molecule that can undergo various chemical reactions. The presence of the carboxy group allows for the formation of esters and amides, which can be useful in synthesizing prodrugs or modifying the compound's solubility and bioavailability. The hydroxy group can participate in hydrogen bonding and other intermolecular interactions, potentially enhancing the compound's binding affinity to target proteins. The nitrophenyl moiety, on the other hand, can confer redox properties and influence the compound's electronic structure.

Recent research has explored the potential therapeutic applications of 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid. One area of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that it may have antitumor effects by inducing apoptosis in cancer cells and inhibiting angiogenesis.

The pharmacokinetic profile of 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid has also been investigated. In vitro studies have demonstrated that it exhibits good solubility in aqueous solutions and moderate permeability across cell membranes. These properties are favorable for oral administration and systemic distribution. However, further in vivo studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In terms of safety, initial toxicity assessments have indicated that 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid has a relatively low toxicity profile at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. These evaluations typically include genotoxicity tests, carcinogenicity studies, and reproductive toxicity assessments.

The synthesis of 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid involves several steps, including the preparation of the chiral (1S)-amino acid derivative and its subsequent coupling with butanoic acid. The use of chiral catalysts or resolving agents is often necessary to ensure high enantiomeric purity. Recent advancements in asymmetric synthesis techniques have made it possible to produce this compound with high yield and purity, facilitating its large-scale production for preclinical and clinical studies.

In conclusion, 4-{[(1S)-1-carboxy-2-(4-hydroxy-3-nitrophenyl)ethyl]carbamoyl}butanoic acid (CAS No. 2824986-54-9) is a promising compound with potential applications in anti-inflammatory and antitumor therapies. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, this compound may pave the way for new treatment options in various medical conditions.